3,4-Dichloro-4'-methoxybenzophenone
Cat. No. B3337493
M. Wt: 281.1 g/mol
InChI Key: JFXBDLZCKLTJRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06143764
Procedure details
To commercially available nitromethane (10 ml) were added commercially available anisole (1.081 g), commercially available 3,4-dichlorobenzoyl chloride (2.095 g) and commercially available ytterbium(III) trifluoromethanesulfonate (620 mg), and the admixture was stirred at 60° C. for 8 hours. The reaction mixture was partitioned between water and chloroform, and the chloroform layer was then dried with anhydrous magnesium sulfate. After removing the solvent by reduced-pressure distillation, the resulting residue was purified by column chromatography on silica gel eluting with hexane/ethyl acetate to obtain 270 mg of the title compound (yield: 10%).
Identifiers
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REACTION_CXSMILES
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[C:1]1([O:7][CH3:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[Cl:9][C:10]1[CH:11]=[C:12]([CH:16]=[CH:17][C:18]=1[Cl:19])[C:13](Cl)=[O:14].FC(F)(F)S([O-])(=O)=O.[Yb+3].FC(F)(F)S([O-])(=O)=O.FC(F)(F)S([O-])(=O)=O>[N+](C)([O-])=O>[CH3:8][O:7][C:1]1[CH:6]=[CH:5][C:4]([C:13]([C:12]2[CH:16]=[CH:17][C:18]([Cl:19])=[C:10]([Cl:9])[CH:11]=2)=[O:14])=[CH:3][CH:2]=1 |f:2.3.4.5|
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Inputs
Step One
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Name
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Quantity
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1.081 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)OC
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Name
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Quantity
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2.095 g
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Type
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reactant
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Smiles
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ClC=1C=C(C(=O)Cl)C=CC1Cl
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Name
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Quantity
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620 mg
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Type
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reactant
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Smiles
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FC(S(=O)(=O)[O-])(F)F.[Yb+3].FC(S(=O)(=O)[O-])(F)F.FC(S(=O)(=O)[O-])(F)F
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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[N+](=O)([O-])C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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the admixture was stirred at 60° C. for 8 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was partitioned between water and chloroform
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the chloroform layer was then dried with anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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After removing the solvent
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DISTILLATION
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Type
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DISTILLATION
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Details
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by reduced-pressure distillation
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CUSTOM
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Type
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CUSTOM
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Details
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the resulting residue was purified by column chromatography on silica gel eluting with hexane/ethyl acetate
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Outcomes
Product
Details
Reaction Time |
8 h |
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Name
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Type
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product
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Smiles
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COC1=CC=C(C=C1)C(=O)C1=CC(=C(C=C1)Cl)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 270 mg | |
| YIELD: PERCENTYIELD | 10% | |
| YIELD: CALCULATEDPERCENTYIELD | 9.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
